Cas no 74719-64-5 (Phenol,4-(2-aminoethyl-1,1,2,2-d4)-2-methoxy- (9CI))
74719-64-5 structure
Product Name:Phenol,4-(2-aminoethyl-1,1,2,2-d4)-2-methoxy- (9CI)
CAS No:74719-64-5
MF:C9H14ClNO2
MW:207.690608501434
CID:557036
PubChem ID:46782154
Update Time:2025-04-19
Phenol,4-(2-aminoethyl-1,1,2,2-d4)-2-methoxy- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Phenol,4-(2-aminoethyl-1,1,2,2-d4)-2-methoxy- (9CI)
- 3-Methoxy Dopamine-d4 Hydrochloride
- 2-(4-Hydroxy-3-methoxyphenyl)ethylamine-d4 Hydrochloride
- 3-Methoxytyramine-d4 Hydrochloride
- 3-O-Methyldopamine-d4 Hydrochloride
- 4-(2-Aminoethyl-d4)guaiacol-Hydrochloride
- Homovanillylamine-d4 Hydrochloride
- 3-Methoxytyramine-d4 (hydrochloride)
- 3-Methoxy Dopamine-d4 Hydrochloride (Major)
- 3-METHOXYTYRAMINE-D4 HCL
- F91436
- 4-(2-amino-1,1,2,2-tetradeuterioethyl)-2-methoxyphenol;hydrochloride
- MS-23139
- 1216788-76-9
- 3-Methoxytyramine-D4 HCl, 100 mug/mL in methanol ((as free base)), certified reference material
- 74719-64-5
- CS-0267224
- HY-103638S
- SCHEMBL16653031
-
- Inchi: 1S/C9H13NO2.ClH/c1-12-9-6-7(4-5-10)2-3-8(9)11;/h2-3,6,11H,4-5,10H2,1H3;1H/i4D2,5D2;
- InChI Key: AWRIOTVUTPLWLF-HGFPCDIYSA-N
- SMILES: Cl.O(C)C1=C(C=CC(=C1)C([2H])([2H])C([2H])([2H])N)O
Computed Properties
- Exact Mass: 224.09900
- Monoisotopic Mass: 207.0964134g/mol
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 130
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.5Ų
Experimental Properties
- PSA: 75.71000
- LogP: 2.75840
Phenol,4-(2-aminoethyl-1,1,2,2-d4)-2-methoxy- (9CI) Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
74719-64-5 (Phenol,4-(2-aminoethyl-1,1,2,2-d4)-2-methoxy- (9CI)) Related Products
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